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Compound of Interest

Compound Name: 2,4,6-Tribromopyrimidine

Cat. No.: B1331206

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and storage
requirements for 2,4,6-Tribromopyrimidine. The information is intended to support
researchers, scientists, and drug development professionals in maintaining a safe laboratory
environment.

Chemical and Physical Properties

While detailed experimental data is not uniformly available, the following table summarizes key
physical and chemical properties for 2,4,6-Tribromopyrimidine.

Property Value

Molecular Formula C4HBrsN2

Molecular Weight 316.78 g/mol

Appearance Off-white to light yellow powder
Melting Point 108-113°CJ[1]

Boiling Point 369.1°C at 760 mmHg[1]
Density 2.545 g/lcm3[1]

CAS Number 36847-11-7[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1331206?utm_src=pdf-interest
https://www.benchchem.com/product/b1331206?utm_src=pdf-body
https://www.benchchem.com/product/b1331206?utm_src=pdf-body
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.chemimpex.com/products/26109
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Identification and Classification

2,4,6-Tribromopyrimidine is classified as a hazardous substance. The following table outlines
its GHS classification.[3]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[3]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[3]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[3]

Signal Word: Danger[1][3]
Pictograms:
e Corrosion

o Irritant

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling 2,4,6-Tribromopyrimidine.

Engineering Controls

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][4]

o Ensure that an eyewash station and safety shower are readily accessible.[5]

Personal Protective Equipment (PPE)
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o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[4][5]

e Skin Protection:

o Wear impervious gloves (e.qg., nitrile rubber) that have been inspected for integrity before
use.[4]

o Wear a lab coat or other protective clothing to prevent skin contact.[5]

e Respiratory Protection: If working outside of a fume hood or if dust generation is likely, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

General Hygiene Practices

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1]
e Wash hands thoroughly after handling.[1]

» Remove contaminated clothing and wash it before reuse.[1]

First Aid Measures

In the event of exposure, follow these first aid protocols and seek immediate medical attention.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=31986
https://pim-resources.coleparmer.com/sds/63220.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=31986
https://pim-resources.coleparmer.com/sds/63220.pdf
https://pim-resources.coleparmer.com/sds/63220.pdf
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Protocol

Remove the individual to fresh air and keep
Inhalation them comfortable for breathing. If the person

feels unwell, get medical help.[1]

Take off contaminated clothing immediately.
Skin Contact Wash the affected area with plenty of water. If

skin irritation occurs, get medical help.[1]

Immediately rinse with water for several
minutes. Remove contact lenses if present and

Eye Contact ] o )
easy to do. Continue rinsing. Get medical help.

[1]

If swallowed, get medical help. Rinse the mouth.

[1]

Ingestion

Storage and Disposal

Proper storage and disposal are crucial to maintaining a safe laboratory environment.

Storage Conditions

» Store in a well-ventilated place and keep the container tightly closed.[1]
e The storage area should be dry and cool.[1]
o Store locked up.[1]

o Store separately from incompatible materials such as strong oxidizing agents.[5][6]

Disposal

o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1]

Experimental Protocols Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://pim-resources.coleparmer.com/sds/63220.pdf
https://www.fishersci.com/store/msds?partNumber=AC139251000&countryCode=US&language=en
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates a general workflow for the safe handling of 2,4,6-
Tribromopyrimidine in a laboratory setting.
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Caption: Workflow for Safe Handling of 2,4,6-Tribromopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1331206?utm_src=pdf-body-img
https://www.benchchem.com/product/b1331206?utm_src=pdf-body
https://www.benchchem.com/product/b1331206?utm_src=pdf-custom-synthesis
https://www.echemi.com/produce/pr22070539370-2-4-6-tribromopyrimidine.html
https://www.chemimpex.com/products/26109
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Tribromopyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Tribromopyrimidine
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=31986
https://pim-resources.coleparmer.com/sds/63220.pdf
https://www.fishersci.com/store/msds?partNumber=AC139251000&countryCode=US&language=en
https://www.benchchem.com/product/b1331206#2-4-6-tribromopyrimidine-safety-handling-and-storage-conditions
https://www.benchchem.com/product/b1331206#2-4-6-tribromopyrimidine-safety-handling-and-storage-conditions
https://www.benchchem.com/product/b1331206#2-4-6-tribromopyrimidine-safety-handling-and-storage-conditions
https://www.benchchem.com/product/b1331206#2-4-6-tribromopyrimidine-safety-handling-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1331206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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